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Compound of Interest

Compound Name: 1,2-Tetradecanediol

Cat. No.: B1677598 Get Quote

Technical Support Center: 1,2-Tetradecanediol
Handling and Disposal
This guide provides best practices for the safe handling and disposal of 1,2-Tetradecanediol
waste, designed for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the key physical and chemical properties of 1,2-Tetradecanediol?

1,2-Tetradecanediol is a glycol, which is a type of organic compound.[1][2] It is a solid powder

at room temperature. Key properties are summarized in the table below.

Property Value

Synonyms Tetradecane-1,2-diol, Myristyl glycol[1]

Molecular Formula C14H30O2[1]

Molecular Weight 230.39 g/mol [1]

Appearance White to almost white powder or crystal lump.[3]

Melting Point 62-64 °C[4]

Storage Class 11 - Combustible Solids
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Q2: What are the primary hazards associated with 1,2-Tetradecanediol?

While some reports indicate that 1,2-Tetradecanediol does not meet GHS hazard criteria,

other safety data sheets for similar or technical-grade products suggest potential hazards.[1] To

ensure safety, it is prudent to handle it as a substance that can cause serious eye irritation and

is toxic to aquatic life, potentially with long-lasting effects. It is also classified as a combustible

solid, and fine dust may form explosive mixtures with air.[5]

Q3: What Personal Protective Equipment (PPE) is required when handling 1,2-
Tetradecanediol?

Appropriate PPE must be worn to prevent contact and inhalation.

Protection Type Recommended Equipment Justification

Eye/Face Protection
Safety glasses with side-

shields or goggles.[3]

Protects against dust particles

and accidental splashes.

Hand Protection
Chemical-impermeable gloves

(e.g., nitrile).[3]
Prevents direct skin contact.

Body Protection
Laboratory coat or other

protective clothing.
Minimizes skin exposure.

Respiratory Protection
NIOSH-approved respirator

(e.g., N95) if dust is generated.

Prevents inhalation of airborne

particles.

Q4: How should 1,2-Tetradecanediol be stored safely?

Store 1,2-Tetradecanediol in a tightly closed container in a cool, dry, and well-ventilated area.

[3] Keep it away from incompatible materials such as strong oxidizing agents, acids, acid

chlorides, and acid anhydrides.[5]

Q5: What are the general principles for disposing of 1,2-Tetradecanediol waste?

The primary principle is to prevent environmental release. Waste should be treated as

hazardous and disposed of through an approved waste disposal plant.[6] Do not allow the

product to enter drains or waterways due to its potential toxicity to aquatic life.[5]
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Q6: Can I dispose of small amounts of 1,2-Tetradecanediol waste down the drain?

No. Due to its classification as being toxic to aquatic life, 1,2-Tetradecanediol should not be

disposed of down the drain.[7] All waste must be collected and managed by a licensed

hazardous waste disposal company.[8]

Troubleshooting Guides
This section addresses specific issues that may arise during experimentation and waste

handling.

Scenario 1: Accidental Spill

Q: I've spilled a small amount of 1,2-Tetradecanediol powder in the lab. What is the correct

cleanup procedure?

A: For small spills, follow a clear, methodical protocol to ensure safety and prevent

contamination. Evacuate the immediate area if necessary and ensure adequate ventilation.

Avoid inhaling any dust generated during cleanup.

Experimental Protocol: Small Spill Cleanup

Ensure Safety: Put on the required PPE (gloves, safety goggles, and an N95 respirator).

Containment: Prevent the powder from spreading. Avoid actions that could make the dust

airborne.

Cleanup: Carefully sweep or vacuum the spilled material.[8] Place the collected material into

a suitable, sealable container.

Labeling: Clearly label the container as "Hazardous Waste: 1,2-Tetradecanediol spill

debris."[6][8]

Final Decontamination: Clean the spill area with soap and water, and collect the cleaning

materials for disposal as hazardous waste.

Disposal: Store the sealed waste container in a designated hazardous waste accumulation

area for pickup by a licensed disposal vendor.[8]
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Workflow for handling a small 1,2-Tetradecanediol spill.

Scenario 2: Waste Accumulation

Q: How do I properly prepare my 1,2-Tetradecanediol waste for disposal?

A: Proper accumulation and labeling are critical for safety and regulatory compliance.

Experimental Protocol: Waste Accumulation and Labeling

Select a Container: Use a chemically compatible, leak-proof container with a secure lid. The

container must be in good condition.[8]

Segregate Waste: Do not mix 1,2-Tetradecanediol waste with other waste streams unless

approved by your institution's environmental health and safety (EHS) department.[8]

Label the Container: As soon as you begin adding waste, label the container clearly.[6][8]

The label must include:

The words "Hazardous Waste"

The full chemical name: "1,2-Tetradecanediol"

The date accumulation started

Associated hazard warnings (e.g., "Eye Irritant," "Aquatic Hazard")
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Storage: Keep the container closed except when adding waste. Store it in a designated

satellite accumulation area or a central hazardous waste storage facility.[6][8] Ensure the

storage location has secondary containment.[6]

Scenario 3: Final Disposal Process

Q: My experiment is complete. What is the logical process for ensuring my 1,2-
Tetradecanediol waste is disposed of correctly?

A: The disposal process involves several key decision points to ensure compliance and safety.

All disposal must be handled by a licensed professional service.[8]
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Decision tree for the disposal of 1,2-Tetradecanediol waste.
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Scenario 4: Accidental Exposure

Q: What are the first aid measures for accidental exposure to 1,2-Tetradecanediol?

A: Immediate action is crucial. Always show the Safety Data Sheet (SDS) to attending medical

personnel.

Exposure Route First Aid Procedure

Eye Contact

Immediately rinse cautiously with plenty of water

for several minutes. Remove contact lenses if

present and easy to do so. Continue rinsing. If

eye irritation persists, seek medical attention

from an ophthalmologist.

Skin Contact
Take off immediately all contaminated clothing.

Rinse the affected skin area with water/shower.

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.

Ingestion

Do NOT induce vomiting. Immediately make the

victim drink water (two glasses at most). Consult

a physician right away.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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